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Compound Focus: Diarylanilide Yellow

CAS No.: 86349-57-7

Cat. No.: S8106964

Get Quote

Chemical Identification & Key Data

Property Description

CAS Number 6358-85-6 [1] [2] [3]

Chemical
Formula

C₃₂H₂₆Cl₂N₆O₄ [1] [4]

Common
Names

Diarylide Yellow, Benzidine Yellow G, C.I. Pigment Yellow 12 [1]

Physical
Description

Odorless, fine yellow powder [1]

Health Hazards Emits very toxic fumes of chlorine and nitrogen oxides when heated to
decomposition [1] [4]. Chronic bioassays for carcinogenicity in rats and mice were

negative [2].

Reactivity Incompatible with strong oxidizing agents [1] [4]. Azo dyes can be explosive when

suspended in air at specific concentrations [1].
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Safe Handling & Emergency Procedures

Here are the essential protocols for handling Diarylanilide Yellow in a laboratory setting, presented in a

FAQ format.

FAQ 1: What are the key precautions for safe handling?

Prevent Dust Formation: Handle in a well-ventilated area and use process enclosures to avoid

creating dust and aerosols [1] [4].
Use Personal Protective Equipment (PPE): Wear chemical-impermeable gloves, fire-resistant

impervious clothing, and tightly fitting safety goggles [1] [4].
Control Ignition Sources: Use spark-proof tools and explosion-proof equipment, as the dry powder

can form explosive mixtures in air [1] [4].

FAQ 2: What should I do in case of accidental exposure?

Inhalation: Immediately move the victim to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention [1] [4].
Skin Contact: Immediately remove contaminated clothing and wash the affected skin thoroughly with

soap and water [1] [4].
Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a physician [1] [4].

Ingestion: Do not induce vomiting. Rinse the mouth with water and call a poison control center or
doctor immediately [1] [4].

FAQ 3: How do I clean up a spill?

Containment: Prevent the spread of dust and avoid letting the chemical enter drains [1] [4].
Clean-up Method: Dampen the solid spill material with water, then transfer it to a suitable container.

Use wet absorbent paper to pick up any remaining material [1].
Disposal: Seal all contaminated materials (clothing, absorbent paper) in a vapor-tight plastic bag for

proper disposal. Dispose of the material at a licensed chemical destruction plant or by controlled
incineration [1] [4].

FAQ 4: How should this chemical be stored? Store in a tightly closed container in a cool, dry, and well-

ventilated place. Keep away from strong oxidizing materials [1] [4].

Experimental Data & Regulatory Context
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Toxicological and Ecotoxicological Data The acute toxicity of Diarylanilide Yellow is relatively low. The

oral LD₅₀ in female rats is 2,228 mg/kg body weight, and the dermal LD₅₀ in rats is greater than 3,000

mg/kg body weight [4]. A government screening assessment concluded that due to its very low solubility and

limited bioavailability, it is not expected to be harmful to aquatic or soil-dwelling organisms at low

concentrations and poses a low risk of harm to the environment [3].

Carcinogenicity Assessment The U.S. National Toxicology Program (NTP) conducted chronic bioassays on

Diarylanilide Yellow, and the results were classified as "Negative" for evidence of carcinogenic activity in

both male and female rats and mice [2]. This indicates that, under the tested conditions, the substance did not

demonstrate carcinogenic potential.

The following workflow outlines the logical relationship between the key hazards, required controls, and

emergency responses for Diarylanilide Yellow.
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Primary Hazards

Effects
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Key Experimental & Handling Insights

Low Absorption and Bioavailability: Studies indicate that diarylide yellow pigments are not readily
absorbed by the body after ingestion and do not undergo metabolic cleavage to form hazardous
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aromatic amines like 3,3'-dichlorobenzidine in mammals [3] [4]. This is a key reason for their low

toxicity profile.
Focus on Physical Form: The primary handling risks are related to its physical form as a fine

powder (risk of inhalation and dust explosion) rather than systemic chemical toxicity [1] [3].
Regulatory Status: A comprehensive screening assessment by Health Canada and Environment

Canada concluded that five diarylide yellow pigments, including Pigment Yellow 12, do not meet the
criteria for being considered harmful to the environment or human health under the Canadian

Environmental Protection Act [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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diarylanilide-yellow-health-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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